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Compound of Interest

Compound Name: Di(tridecyl) thiodipropionate

Cat. No.: B077517

Di(tridecyl) Thiodipropionate: A Comprehensive
Technical Review

An In-depth Guide to the Chemical Structure, Properties, and Applications of a Key Antioxidant

Abstract

Di(tridecyl) thiodipropionate (DTDTP) is a diester of thiodipropionic acid and tridecyl alcohol,
widely utilized as a secondary antioxidant and thermal stabilizer in various polymers and
cosmetic formulations. This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, and mechanism of action of DTDTP. It includes
representative experimental protocols for its synthesis and analysis, a summary of its
toxicological profile, and a discussion of its applications relevant to researchers, scientists, and
professionals in drug development and materials science.

Chemical Structure and Identification

Di(tridecyl) thiodipropionate is a symmetrical molecule characterized by a central sulfide
functional group, flanked by two propionate ester linkages to tridecyl chains.

o |[UPAC Name: tridecyl 3-(3-oxo0-3-tridecoxypropyl)sulfanylpropanoate[1]

e CAS Number: 10595-72-9[1]
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e Molecular Formula: Cs2He204S[1]
e Molecular Weight: 542.9 g/mol [1]
e SMILES: CCCCCCCCCCCCCOC(=0)CCSscCCcc(=0)occeecececeececceececeC]

Physicochemical Properties

DTDTP is a colorless to light yellow transparent liquid at room temperature.[2] Its long aliphatic
chains render it highly lipophilic and virtually insoluble in water. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Di(tridecyl) thiodipropionate

Property Value Reference(s)

Colorless or Light Yellow
Appearance o [2]
transparent Liquid

Boiling Point 602.7 °C at 760 mmHg [2]
Density 0.936 - 0.939 g/cm3 [2][3]
Refractive Index (n20/D) 1.47 [2]
Flash Point 275.2°C [2]
Vapor Pressure 0 mmHg at 25°C [2]
Water Solubility Insoluble [4]
XLogP3 10.2-12.8 [1][2]

Mechanism of Action as an Antioxidant

Di(tridecyl) thiodipropionate functions as a secondary, or hydroperoxide-decomposing,
antioxidant. Unlike primary antioxidants (e.g., hindered phenols) that scavenge free radicals
directly, DTDTP and other thiodipropionate esters prevent the formation of new radicals by
converting hydroperoxides into non-radical, stable products. This synergistic action is crucial for
the long-term thermal stability of materials.
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The mechanism involves the oxidation of the sulfide to a sulfoxide, which is the catalytically
active species responsible for the decomposition of hydroperoxides. This process is illustrated
in the logical diagram below.
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Caption: Antioxidant mechanism of Di(tridecyl) thiodipropionate.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Di(tridecyl) thiodipropionate
are not extensively published in peer-reviewed literature, as it is primarily an industrial
chemical. The following sections provide representative methodologies based on established
chemical principles for long-chain esters.

Synthesis: Representative Fischer Esterification

This protocol describes a general method for the synthesis of Di(tridecyl) thiodipropionate
via the acid-catalyzed esterification of thiodipropionic acid with tridecyl alcohol.

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine thiodipropionic acid (1.0 eq), tridecyl alcohol (2.2 eq), and a suitable
solvent such as toluene (approx. 2 mL per gram of thiodipropionic acid).

o Catalyst Addition: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic
acid (0.05 eq).

o Reaction: Heat the mixture to reflux. The water formed during the esterification will be
azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress
by thin-layer chromatography (TLC) or by measuring the amount of water collected.
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic phase sequentially with a saturated aqueous solution of sodium bicarbonate, water,
and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to remove the toluene. The crude product can be purified by
vacuum distillation or column chromatography on silica gel to yield pure Di(tridecyl)
thiodipropionate.

Analysis: Representative High-Performance Liquid
Chromatography (HPLC) Method

This protocol outlines a general reverse-phase HPLC method suitable for the analysis and

purity determination of the lipophilic Di(tridecyl) thiodipropionate.

Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um particle size).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. For a starting point,
an isocratic mobile phase of 95:5 (v/v) acetonitrile:water can be used.

Flow Rate: 1.0 mL/min.
Detection: UV detection at 215 nm.

Sample Preparation: Dissolve a known amount of Di(tridecyl) thiodipropionate in a
suitable solvent such as acetonitrile or isopropanol to a final concentration of approximately
1 mg/mL. Filter the sample through a 0.45 um syringe filter before injection.

Injection Volume: 10 pL.

Spectroscopic Data

The following tables summarize the expected spectral characteristics of Di(tridecyl)

thiodipropionate based on its chemical structure and data for analogous long-chain esters.

Table 2: Predicted *H and 33C NMR Chemical Shifts
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Assignment 'H NMR (o, ppm) 13C NMR (3, ppm)
-CHs (terminal methyl) ~0.88 (1) ~14.1

-(CH2)9- (bulk methylene) ~1.26 (m) ~22.7-31.9
-O-CO-CH2-CH2-S- ~2.80 (t) ~34.0

-0-CO-CHaz- ~2.60 (t) ~35.0

-O-CHa- ~4.05 (1) ~65.0

C=0 (ester carbonyl) - ~172.0

Note: Predicted chemical shifts are for a CDCls solvent. t = triplet, m = multiplet.

Table 3: Key FTIR Absorption Bands

Wavenumber (cm—?) Vibration Functional Group
2925, 2855 C-H stretch Aliphatic CHz, CHs
1740 C=0 stretch Ester carbonyl

1465 C-H bend CHz scissoring
1170 C-O stretch Ester

Table 4: Potential Mass Spectrometry Fragments (Electron lonization)

mlz

Proposed Fragment

[M]++

542.9 (Molecular lon)

[M - C13H270]*

McLafferty rearrangement products

[Ci3H27]"

Tridecyl cation

[CnHz2n+1]*

Alkyl chain fragments

Toxicological Profile and Safety
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Di(tridecyl) thiodipropionate and related dialkyl thiodipropionate esters have been evaluated
for their safety in cosmetic applications by the Cosmetic Ingredient Review (CIR) Expert Panel.
The panel concluded that these ingredients are safe for use in cosmetic products when
formulated to be non-irritating.[5][6]

o Oral Toxicity: Studies on analogous compounds suggest low acute oral toxicity.[5]

o Dermal Irritation and Sensitization: Not found to be a skin irritant or sensitizer in animal
studies.[5]

o Genotoxicity: Genotoxicity studies for related thiodipropionate esters were negative.[5]

» Environmental Hazards: Classified as harmful to aquatic life with long-lasting effects.[7]

Applications

The primary application of Di(tridecyl) thiodipropionate stems from its antioxidant properties.

» Polymer Stabilization: It is used as a thermal stabilizer in a variety of polymers, including
polyolefins (polypropylene, polyethylene), ABS, and other plastics. It protects the polymer
during high-temperature processing and extends the service life of the final product by
preventing degradation.

o Cosmetics: In cosmetic and personal care formulations, it functions as an antioxidant to
prevent the oxidation of other ingredients, thereby preserving the product's stability, color,
and texture.[6]

» Lubricants: It can be used as an antioxidant in lubricants and greases to prevent oxidative
breakdown at high temperatures.

Conclusion

Di(tridecyl) thiodipropionate is a well-established secondary antioxidant with significant
industrial applications, particularly in the stabilization of polymers and cosmetic formulations. Its
efficacy is derived from its ability to catalytically decompose hydroperoxides, thus preventing
auto-oxidative chain reactions. While it exhibits a favorable toxicological profile for its intended
uses, its potential for environmental persistence and aquatic toxicity necessitates responsible
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handling and disposal. The information provided in this guide serves as a comprehensive
resource for professionals requiring a technical understanding of this compound's chemical
nature and functional properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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